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Compound of Interest

Compound Name: Obestatin(11-23)mouse, rat

Cat. No.: B12382488

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Obestatin(11-23) mouse, rat. The following

procedures are designed to ensure a safe laboratory environment and maintain the integrity of

the product.

Product Information:

Name: Obestatin(11-23) mouse, rat

Form: Typically supplied as a lyophilized powder.[1]

Storage: Long-term storage of the lyophilized powder should be at -20°C or -80°C, protected

from light.[2] Reconstituted solutions are less stable and should be stored at 4°C for short-

term use or aliquoted and frozen at -20°C or -80°C to avoid repeated freeze-thaw cycles.[2]

[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Obestatin(11-23) to

minimize exposure and ensure personal safety.[2][3]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[2][5]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement.[2][6] Consider

double-gloving for added

protection.[5][6] Change

gloves immediately if

contaminated.[2]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential splashes.[2][5]

Respiratory Protection Respirator/Dust Mask

Necessary when weighing and

handling the lyophilized

powder to avoid inhalation of

fine particles.[2][5][6] All

handling of the powder should

be conducted in a chemical

fume hood or biosafety

cabinet.[2][7]

Operational Plan: Handling and Disposal
Adherence to the following step-by-step procedures is essential for safe handling and disposal.

1. Receiving and Storage of Lyophilized Peptide:
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Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.[6]

Storage: Store the lyophilized peptide at -20°C or -80°C in a tightly sealed, light-protective

container.[2]

Equilibration: Before opening, allow the container to warm to room temperature in a

desiccator to prevent moisture absorption, which can degrade the peptide.[5][6][8]

2. Reconstitution of Lyophilized Peptide:

Environment: Conduct the reconstitution in a designated clean area, such as a chemical

fume hood or biosafety cabinet, to prevent inhalation of the powder and to maintain sterility.

[2][7]

Solvent Selection: The choice of solvent depends on the peptide's properties. For many

peptides, high-purity water is a suitable solvent.[3] For Obestatin (rat), a stock solution can

be made by dissolving it in water.[1]

Technique: Add the appropriate solvent to the vial containing the lyophilized peptide.[6] Mix

gently by vortexing or pipetting to ensure the peptide is fully dissolved.

3. Handling of Reconstituted Peptide Solution:

Cross-Contamination: Use fresh, sterile equipment (e.g., pipette tips, tubes) for each

handling step to avoid cross-contamination.[2]

Labeling: Clearly label all containers with the peptide name, concentration, and date of

preparation.[3]

Storage of Solution: For short-term storage, keep the solution at 4°C.[3] For longer-term

storage, it is recommended to create single-use aliquots and store them at -20°C or -80°C to

minimize degradation from repeated freeze-thaw cycles.[2][3][4]

4. Disposal Plan:
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Due to the potential biological activity and unknown hazards of synthetic peptides,

Obestatin(11-23) and all contaminated materials should be treated as hazardous waste.[7]

Waste Segregation: Collect all materials that have come into contact with the peptide in a

designated, clearly labeled hazardous waste container.[2][7] This includes:

Empty vials

Contaminated PPE (gloves, etc.)

Pipette tips and other consumables

Aqueous waste containing the peptide

Disposal Method: Do not dispose of the peptide or contaminated materials in the regular

trash or down the drain.[2][3] Follow your institution's and local environmental regulations for

the disposal of chemical waste.[2] One recommended method is to dissolve the material in a

combustible solvent and burn it in a chemical incinerator.[5]

Experimental Protocols
While a specific safety data sheet for Obestatin(11-23) was not located, the following general

emergency procedures for handling synthetic peptides should be followed.

Emergency Procedures:

Spill: In case of a spill, absorb the material with a spill kit, place it in a closed container for

disposal, ventilate the area, and wash the spill site thoroughly.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[2] Seek medical attention if irritation persists.[5][9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes using an

eyewash station.[2] Seek immediate medical attention.[5][9]

Inhalation: Move the person to fresh air.[5][9] If breathing is difficult, seek medical attention.

[9]
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Ingestion: Rinse the mouth with water and seek immediate medical attention.[5][9]

Visual Workflow for Handling and Disposal
Preparation and Reconstitution

Storage

Experimentation

Disposal

Start: Receive Peptide

Inspect Container

Equilibrate to Room Temp
in Desiccator

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Store Lyophilized Peptide
at -20°C/-80°C

Work in Fume Hood

Reconstitute with
Appropriate Solvent

Aliquot for Storage

Store Aliquots
at -20°C/-80°C

Use in Experiment

Collect All Contaminated Waste
(PPE, Vials, Tips)

Dispose as Hazardous Waste
(Follow Institutional Protocols)

End
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Obestatin(11-23).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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